Cas no 745783-88-4 (6-Methoxy-2-naphthylglyoxal Hydrate)

6-Methoxy-2-naphthylglyoxal Hydrate Properties

Names and Identifiers

• 2-Naphthaleneacetaldehyde,6-methoxy-a-oxo-, hydrate (1:1)
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde,hydrate
• 6-Methoxy-2-naphthylglyoxal hydrate
• FT-0677416
• AKOS005254842
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde;hydrate
• CS-0319470
• 745783-88-4
• DTXSID20662982
• MFCD05664091
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde hydrate
• (6-Methoxynaphthalen-2-yl)(oxo)acetaldehyde--water (1/1)
• VEB78388
• +Expand

• MDL： MFCD05664091
• InChIKey： YNILJUBMHVAHAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10O3.H2O/c1-16-12-5-4-9-6-11(13(15)8-14)3-2-10(9)7-12;/h2-8H,1H3;1H2
• SMILES： COC1=CC2=CC=C(C=C2C=C1)C(=O)C=O.O

Computed Properties

• Exact Mass: 232.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.074
• Heavy Atom Count: 17
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• LogP: 2.16570
• PSA: 52.60000
• Boiling Point: 435.7°C at 760 mmHg
• Melting Point: 106-110°C
• Flash Point: 217.3°C

6-Methoxy-2-naphthylglyoxal Hydrate Security Information

• Safety Term：26-36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

6-Methoxy-2-naphthylglyoxal Hydrate Customs Data

• Customs Data：

  United Statescustoms code:

  2918303000

  Summary:

  2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%